Cas no 101238-01-1 (Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester)

• Product name: Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester
• CAS No: 101238-01-1
• MF: C₂₁H₄₁NO₂
• MW: 339.55574
• CID: 1131083
• PubChem ID: 14032152

Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2,2,6,6-tetramethyl-4-piperidinyl ester
• (2,2,6,6-tetramethylpiperidin-4-yl) dodecanoate
• NS00006292
• EC 700-503-1
• DTXSID70554727
• 2,2,6,6-TETRAMETHYLPIPERIDIN-4-YL DODECANOATE
• 101238-01-1
• SCHEMBL3782110

• Inchi： InChI=1S/C21H41NO2/c1-6-7-8-9-10-11-12-13-14-15-19(23)24-18-16-20(2,3)22-21(4,5)17-18/h18,22H,6-17H2,1-5H3
• InChI Key： XVKKTGPETSQMSD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC(=O)OC1CC(NC(C1)(C)C)(C)C

Computed Properties

• Exact Mass: 339.31393
• Monoisotopic Mass: 339.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 6.6

Experimental Properties

• PSA: 38.33